Cas no 1522673-27-3 (1-cyclopentylcyclobutane-1-carboxylic acid)

• Product Name: 1-cyclopentylcyclobutane-1-carboxylic acid
• CAS No: 1522673-27-3
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 6140823
• PubChem ID: 79426262
• Update Time: 2025-05-21

1-cyclopentylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentylcyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 1-cyclopentyl-
• EN300-1245447
• CS-0287954
• AKOS017980553
• 1522673-27-3

• Inchi： 1S/C10H16O2/c11-9(12)10(6-3-7-10)8-4-1-2-5-8/h8H,1-7H2,(H,11,12)
• InChI Key： XJRAKGLEHFAIBL-UHFFFAOYSA-N
• SMILES： C1(C2CCCC2)(C(O)=O)CCC1

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.168±0.06 g/cm3(Predicted)
• Boiling Point: 291.7±8.0 °C(Predicted)
• pka: 4.88±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 1-cyclopentylcyclobutane-1-carboxylic acid

Recent Advances in the Study of 1-Cyclopentylcyclobutane-1-Carboxylic Acid (CAS: 1522673-27-3)

The compound 1-cyclopentylcyclobutane-1-carboxylic acid (CAS: 1522673-27-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 1-cyclopentylcyclobutane-1-carboxylic acid, which serves as a key intermediate in the development of novel small-molecule therapeutics. Researchers have optimized its synthesis through catalytic cyclization and carboxylation reactions, achieving high yields and purity. The compound's rigid cyclobutane ring and functionalized carboxylic acid group make it a valuable scaffold for drug design, particularly in targeting protein-protein interactions.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 1-cyclopentylcyclobutane-1-carboxylic acid exhibit promising inhibitory effects against specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed nanomolar affinity for COX-2, suggesting potential applications in anti-inflammatory drug development.

Furthermore, computational modeling and molecular docking studies have provided insights into the compound's binding modes with various biological targets. These simulations indicate that the cyclopentyl and cyclobutane moieties contribute to enhanced hydrophobic interactions, while the carboxylic acid group facilitates hydrogen bonding with key amino acid residues in target proteins. Such findings are guiding the rational design of more potent and selective derivatives.

Ongoing research is exploring the pharmacokinetic properties of 1-cyclopentylcyclobutane-1-carboxylic acid derivatives, with particular focus on their metabolic stability and membrane permeability. Early ADME (Absorption, Distribution, Metabolism, and Excretion) studies suggest that these compounds demonstrate favorable oral bioavailability in animal models, though further optimization may be required to improve their half-life and tissue distribution.

The potential therapeutic applications of this compound class are broad, with current investigations spanning areas such as oncology, neurology, and infectious diseases. In cancer research, some derivatives have shown selective cytotoxicity against specific tumor cell lines while sparing normal cells, possibly through modulation of apoptosis pathways. These findings warrant further investigation into the compound's mechanism of action and potential as a targeted therapy.

In conclusion, 1-cyclopentylcyclobutane-1-carboxylic acid represents a promising scaffold in medicinal chemistry with diverse applications. The recent advancements in its synthesis and biological evaluation provide a solid foundation for future drug discovery efforts. As research progresses, we anticipate seeing more sophisticated derivatives entering preclinical development, potentially leading to novel therapeutic agents for various diseases.